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Compound of Interest

Compound Name: Lauroyl PG-trimonium chloride

Cat. No.: B1626917

Disclaimer: A specific Safety Data Sheet (SDS) for Lauroyl PG-trimonium chloride was not
located. The following guidance is based on the general properties of quaternary ammonium
compounds and data from structurally similar chemicals. Always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal requirements in your
region.

Lauroyl PG-trimonium chloride is a quaternary ammonium compound, a class of substances
often used for their antistatic and conditioning properties in personal care products.[1][2]
Related compounds can be corrosive and pose risks to aquatic environments.[3][4] Therefore,
proper handling and disposal are crucial to ensure personnel safety and environmental
protection.

Immediate Safety and Personal Protective
Equipment (PPE)

Before handling Lauroyl PG-trimonium chloride, ensure that appropriate personal protective
equipment is used to prevent skin and eye contact.[3] Based on information for similar
corrosive compounds, the following PPE is recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
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» Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or
irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Spill Response Protocol

In the event of a spill, immediate action is necessary to contain the material and prevent
environmental contamination.

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.

o Containment: Stop the leak if it is safe to do so. For liquid spills, create a dike around the
spill using inert materials like sand or vermiculite to prevent it from spreading or entering
drains.[5] For solid spills, sweep up the material and place it into a suitable container for
disposal, avoiding dust formation.[3]

e Absorption: Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable, labeled container for disposal.[6]

o Decontamination: Clean the spill area thoroughly. Wash the non-recoverable remainder with
large amounts of water and collect the cleaning water for subsequent disposal.[5] Do not
allow runoff to enter storm sewers or waterways.[6]

o Personal Safety: Do not touch damaged containers or spilled material without appropriate
protective clothing.[5]

Waste Disposal Procedures

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[3]

o Waste Collection:

o Collect waste Lauroyl PG-trimonium chloride and any contaminated materials (e.qg.,
absorbents, PPE) in a designated, compatible, and properly labeled waste container.

o Do not mix with other waste streams.
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o Keep containers tightly closed and store in a cool, dry, and well-ventilated area.[3]

o Container Disposal:
o Handle uncleaned, empty containers as you would the product itself.
o Ensure all residue is removed before disposing of the container.[5]

e Final Disposal:

o Dispose of the waste through a licensed and approved waste disposal company.[7] This
ensures that the chemical is handled and treated in a manner that is safe for both human
health and the environment.

Quantitative Data for Related Compounds

As data for Lauroyl PG-trimonium chloride is not readily available, the table below
summarizes information for a related quaternary ammonium compound,
Hexadecyltrimethylammonium chloride, and Lauroyl chloride to provide an indication of
potential properties and hazards.
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Property Value Compound Source
Dihydroxypropyltrimon
Appearance White crystalline solid ) Y y.p by [8]
ium Chloride
- ) 134 - 137 °C (at 15 _
Boiling Point Lauroyl chloride
hPa)
Density 0.946 g/mL (at 25 °C) Lauroyl chloride
Dihydroxypropyltrimon
Flash Point 224 °C ) Y y.p by [8]
ium Chloride
Autoignition Dihydroxypropyltrimon
g 300 °C | y ¥D py (5]
Temperature ium Chloride
Causes severe skin )
Lauroyl chloride,
burns and eye )
Hazards Hexadecyltrimethylam  [3]

damage. Very toxic to

aquatic life.[3]

monium chloride

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Lauroyl PG-trimonium chloride.
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Preparation & Handling
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Fig. 1: Lauroyl PG-trimonium chloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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